Journal Name:Wood Science and Technology
Journal ISSN:0043-7719
IF:2.898
Journal Website:http://mc.manuscriptcentral.com/wst
Year of Origin:1967
Publisher:Springer Verlag
Number of Articles Per Year:94
Publishing Cycle:Bimonthly
OA or Not:Not
Polycyclic aromatic hydrocarbons (PAHs) pollution in mangrove ecosystems: global synthesis and future research directions
Wood Science and Technology ( IF 2.898 ) Pub Date: 2022-07-11 , DOI: 10.1007/s11157-022-09625-0
Although coastal ecosystems such as mangroves have substantial productive and protective rules, this ecosystem is threatened due to inorganic and organic contaminants including polycyclic aromatic hydrocarbons (PAHs). PAHs are lipophilic, persistent, carcinogenic, mutagenic and considered as a global concern. We reviewed the occurrence, distribution and sources of PAHs in the mangrove ecosystem, providing a comprehensive discussion on this information and giving recommendations for future research. Through systematic literature search, this review considered existing studies on PAHs in the different compartments (water, sediment, aquatic fauna and plants) of mangrove system collected from field investigations. Little information is available for the levels and sources of PAHs in the water compartment of the mangrove systems. PAHs in the mangrove sediments are reported for 18 countries, and most of the levels of PAHs in mangrove sediments are considered as being low (0—100 ng g−1 dry weight, DW) to moderate (100–1000 ng g−1 DW). Different diagnostic ratios have been applied in order to determine the potential source of PAHs in the mangrove sediments, that are mainly attributed to mixed sources (pyrogenic and petrogenic). Studies have documented the biomonitoring of PAHs in mangrove systems, the majority of which use bivalves. Additionally, there are published studies for PAHs levels in 12 species of mangrove plants; showing a general tendency of residual PAHs accumulation in the leaves, if compared to root samples (leaves > roots). As a result of atmospheric PAH accumulation in leaf surfaces, leaves have higher concentrations of PAHs; implying that mangrove leaves can be used to monitor air quality relative to PAH pollution in coastal environments. This review has implications for future research in this field as well as coastal environmental management.Graphical abstract
Detail
A state of the art review on the use of fungi in biofiltration to remove volatile hydrophobic pollutants
Wood Science and Technology ( IF 2.898 ) Pub Date: 2022-01-22 , DOI: 10.1007/s11157-021-09608-7
The physical/chemical abatement of gas pollutants creates many technical problems, is costly and entails significant environmental impacts. Biological purification of off-gases is a cheap and ecologically safe way of neutralization of gas pollutants. Despite the recent advances, the main technological challenge nowadays is the purification of volatile organic compounds (VOCs) of hydrophobic character due to their low solubility in water. Among all known biological methods of air purification, the most cost-effective biodegradation of hydrophobic VOCs is conducted by biotrickling filters. In this context, fungi have gained an increasing interest in this field based on their ability to biodegrade hydrophobic VOCs. In addition, biotrickling filtration using fungi can support a superior hydrophobic VOC abatement when compared to the bacterial biofilters. This paper aims at reviewing the latest research results concerning biocatalytic activity of fungi and evaluating the possibilities of their practical application in biofiltration systems to remove hydrophobic VOCs.
Detail
Biotechnological advances in Bacillus thuringiensis and its toxins: Recent updates
Wood Science and Technology ( IF 2.898 ) Pub Date: 2023-04-17 , DOI: 10.1007/s11157-023-09652-5
Bacillus thuringiensis (Bt) and its products are commonly used to control insect pests. The main issue with these bacteria is their limited field stability. These constraints fueled interest in using several molecular, biological, and biotechnological techniques to develop new recombinant Bt toxins with a broader insect spectrum, improved environmental stability and more efficient delivery of toxins to pest insects control. However, the potential environmental impact of using recombinant Bt strains and genetically engineered Bt crops includes gene flows into wild species and their unintended consequences on parasitoids and predators. The development of new hybrid/mutated Bt insecticidal toxins, with enhanced insecticidal activity and/or a broader spectrum of target insects, will continue to be a useful strategy for controlling resistant insect pests and delaying resistance evolution. Furthermore, the use of other genes encoding non-Bt proteins with insecticidal properties and different modes of action, such as protease inhibitors, lectins, cholesterol oxidases and chitinases, isolated from various sources will be critical in providing new weapons for the fight against insect damage.This review thoroughly describes recent advances and the most recent updates in the new potential applications of Bt, making it a remarkable new cell factory that can be employed to control pests.
Detail
Aqueous Fe(II)-catalyzed iron oxide recrystallization: Fe redox cycling and atom exchange, mineralogical recrystallization and contributing factor
Wood Science and Technology ( IF 2.898 ) Pub Date: 2023-02-14 , DOI: 10.1007/s11157-023-09646-3
Iron (Fe) oxides can rapidly recrystallize in the presence of aqueous Fe(II) (Fe(II)aq) under anoxic conditions. Since different Fe oxides have diverse affinities and redox reactivities for metal(loid)s, nutrients, and organic matters, recrystallization of Fe oxides significantly alters their speciation and environmental behavior. Therefore, the major reaction steps, rates, and influencing factors of Fe(II)aq-catalyzed recrystallization have gained increasing attention. This paper aims to review the latest advances, especially in redox cycling between Fe(II)aq and Fe oxide and in the kinetics of Fe atom exchange. The mineralogical recrystallization pathways and intermediate processes of different Fe oxides when exposed to Fe(II)aq are discussed. The influencing factors such as morphological natures of Fe oxides and typical environmental substances governing the kinetics of isotopic exchange between Fe(II)aq and Fe oxides are summarized. Several major analytical methodologies in this realm are also illustrated. Finally, some unsolved issues and future research directions in the field of Fe(II)aq-catalyzed Fe oxide recrystallization are outlined.Graphical abstract
Detail
Boron removal and recovery from water and wastewater
Wood Science and Technology ( IF 2.898 ) Pub Date: 2022-08-08 , DOI: 10.1007/s11157-022-09629-w
Boron is an important element for plants, humans, and animals in limited amounts. However, excess amounts can cause adverse effects in both humans and plants, necessitating its removal from certain systems. Boron compounds are used in many industrial applications, including in developing sectors like alternative energy technology; as a result, the need for this element is increasing and industries are looking towards boron recovery for the sustained use of this element in their products. While the literature on boron removal strategies is abundant, there is a relative lack of studies on boron recovery, with no review papers having yet addressed this topic. In this review, both boron removal and recovery techniques involving conventional approaches and membrane processes are examined to juxtapose the states of the science in these two related—and increasingly important—processes.Graphical abstract
Detail
A review of water quality models and monitoring methods for capabilities of pollutant source identification, classification, and transport simulation
Wood Science and Technology ( IF 2.898 ) Pub Date: 2023-06-15 , DOI: 10.1007/s11157-023-09658-z
Water quality monitoring and modeling are vital in improving the aquatic ecosystem's health and surroundings. The advancements in computer science and its integration with mathematics have resulted in the development of divergent algorithms and models for evaluating/predicting water quality and simulating the fate/transport of environmental contaminants. In this paper, four widely used statistical methods/algorithms, viz. (1) topological method, (2) multivariate statistics, (3) geostatistics, and (4) information entropy method, have been discussed and assessed. The assessment is based on its application merits and de-merits in recent environmental/water resources projects to advocate its suitability and flexibility in water quality analysis. The assessment parameters of suitability taken into account are pollutant source identification and classification. The reviewed methods argue for river water quality improvement through restoration and pollution control plans, simultaneously trying to minimize the number of sampling locations. Further, the five most widely used WQ models, viz. MIKE, AQUATOX, SWAT, IBER, and TELEMAC have been compared based on their mode of access (paid/freely available), input data requirement, output, and applicability for specific scenarios (e.g., oil spillage, contaminant transport, etc.). This paper is the first of its kind that compares and reviews IBER software and other water quality modeling/analysis software. The review is constructed to guide the reader in selecting a particular method and software/model in various scenarios. The study of the water quality models will also help in selecting the most accurate model to uncover the distribution of biochemical contaminants in a water body and its prediction to generate risk maps.Graphical Abstract
Detail
Current progress on the biodegradation of synthetic plastics: from fundamentals to biotechnological applications
Wood Science and Technology ( IF 2.898 ) Pub Date: 2022-09-06 , DOI: 10.1007/s11157-022-09631-2
Plastic pollution is a global concern due to the long half-life and high resistance of many synthetic plastics to natural biodegradation. Therefore, great effort is required to avoid littering. However, the challenge of managing the ever-increasing quantities of plastic waste is daunting. The biodegradation of synthetic plastics, such as polyethylene (PE), polyethylene terephthalate (PET), polypropylene (PP), polyvinyl chloride (PVC), polystyrene (PS), and polyurethane (PUR) by microorganisms is either slow or under investigation as to whether it occurs at all in different environmental niches (e.g., soil, aquatic systems). There is an urgent need to complement the existing knowledge on the biodegradation and biotransformation of synthetic plastics to enable effective bioremediation strategies to mitigate the effects of environmental plastic contamination. Therefore, the aim of this review is to highlight current fundamental and applied research regarding the most promising biodegradation processes for synthetic plastics, the synthesis and applications of the most effective plastic-degrading enzymes, successful biotechnological strategies to improve degradation, such as enzyme engineering and novel reactor designs, and plastic waste bioconversion into value-added products. In addition, this review is intended to depict indications for techno-economic analyses toward the valorization of plastic biodegradation processes and the environmental impacts of synthetic plastic biodegradation. Combining strategies, such as enzymatic plastic degradation followed by microbial biotransformation with the broad array of available pretreatment methods and abiotic factors, can contribute, under confined conditions, to the end-of-life utilization of plastics, consequently leading to more efficient biorecycling processes, and hence, to a circular plastic economy.
Detail
The role of the sewer system in estimating urban emissions of chemicals of emerging concern
Wood Science and Technology ( IF 2.898 ) Pub Date: 2022-10-23 , DOI: 10.1007/s11157-022-09638-9
The use of chemicals by society has resulted in calls for more effective control of their emissions. Many of these chemicals are poorly characterized because of lacking data on their use, environmental fate and toxicity, as well as lacking detection techniques. These compounds are sometimes referred to as contaminants of emerging concern (CECs). Urban areas are an important source of CECs, where these are typically first collected in sewer systems and then discharged into the environment after being treated in a wastewater treatment plant. A combination of emission estimation techniques and environmental fate models can support the early identification and management of CEC-related environmental problems. However, scientific insight in the processes driving the fate of CECs in sewer systems is limited and scattered. Biotransformation, sorption and ion-trapping can decrease CEC loads, whereas enzymatic deconjugation of conjugated metabolites can increase CEC loads as metabolites are back-transformed into their parent respective compounds. These fate processes need to be considered when estimating CEC emissions. This literature review collates the fragmented knowledge and data on in-sewer fate of CECs to develop practical guidelines for water managers on how to deal with in-sewer fate of CECs and highlights future research needs. It was assessed to what extent empirical data is in-line with text-book knowledge and integrated sewer modelling approaches. Experimental half-lives (n = 277) of 96 organic CECs were collected from literature. The findings of this literature review can be used to support environmental modelling efforts and to optimize monitoring campaigns, including field studies in the context of wastewater-based epidemiology.Graphical abstract
Detail
Ecological insights and potential application of marine filamentous fungi in environmental restoration
Wood Science and Technology ( IF 2.898 ) Pub Date: 2023-05-22 , DOI: 10.1007/s11157-023-09655-2
Marine ecosystem is a rich energy reservoir supporting diverse lifeforms. Filamentous fungi colonize various substrates of marine ecosystems in the form of saprotrophs, parasites and symbionts. Recent advancements in molecular methods unravelled diverse fungal communities dominating marine ecosystems, the majority of which belonged to genera Aspergillus, Penicillium, Trichoderma, Cladosporium and Fusarium of phylum Ascomycota. Prolonged exposure to hostile environments evolved marine fungi with adaptive mechanisms to tolerate high hygroscopic pressure, salinity, and temperatures. Besides, fungal symbiotic associations and biofilm formation over sessile substrate provide additional stability by facilitating nutritional balance and defence mechanisms. The synthesis of novel metabolites and extracellular enzymes shows the potential application in decomposition, mineralization, biomass production and nutrient cycling within marine ecosystems. Extracellular matrix (ECM) embedding fungal biofilm acts as a protective barrier against the hazardous effect of environmental pollutants. Coordinated expression of several catabolic genes such as lcc, LiP, MnP, CYP and enzymes regulate the degradation pathway of organic pollutants such as polycyclic aromatic hydrocarbons (PAHs), organochlorines, phthalates, and pharmaceuticals. Further, the presence of metal-chelating metallothionein (MT) gene, and dense mycelial mat within biofilm regulate biosorption and biotransformation of inorganic pollutants. The present article extensively comprehends the diversity and distribution of filamentous fungi associated with different parts of the marine ecosystem. Moreover, the role of filamentous fungi in pollutant remediation and application of gene-editing methods in developing genetically modified strains for enhanced remediation has been briefly discussed in the review.
Detail
A critical review on natural surfactants and their potential for sustainable mineral flotation
Wood Science and Technology ( IF 2.898 ) Pub Date: 2022-11-30 , DOI: 10.1007/s11157-022-09639-8
The transition of the mineral processing sectors, which depend mainly on various petroleum-origin chemicals, to the green industry based on the production of greener materials and the reduction of carbon footprints, is mandatory due to the growing concerns regarding the extensive environmental impact of the mining industry. In this context, biological ore beneficiation is spurring increasing interest from scientists and industrials. The latest scientific developments in bio-metallurgy have allowed it to exploit biotechnologies in the flotation process as a novel/cleaner approach for separating gangue materials from valuables minerals. Current fundamental research projects have focused on the progress of biotechnology and the employment of biopolymers, microorganisms, and their metabolites, as well as plant-derived biosurfactants in the emerging field of bioprocessing, particularly bioflotation. Almost all studies on flotation have focused on chemical and physical parameters, and the role of natural biosurfactants remains little explored. This review presents a thorough understanding of the bioflotation concept by assessing previous research on several elements of bioflotation, including the impacts of biotechnology and operating factors (pH, biomass, and biosurfactants concentration), probable mechanisms, and unexplored areas, but from various pragmatic viewpoints. Recent studies are summarized by categorizing microorganisms, plants, and biopolymers based on their bioflotation performances. Furthermore, the most recent research investigations on biological flotation of specific minerals (salt-type sulphide and oxide) are reviewed. Finally, critical challenges of bioflotation are discussed, and novel perspectives are provided to contribute to solving the difficulties faced in its implementation.Graphical abstract
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 FORESTRY 林学3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
12.00 56 Science Citation Index Science Citation Index Expanded Not
Submission Guidelines
Journal Submission Website
https://mc.manuscriptcentral.com/wst